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Compound of Interest

3-Bromo-2-methoxy-5-
Compound Name:
methylaniline

Cat. No.: B12469523

Get Quote

Executive Summary & Molecule Profile[1]

CAS 14151-04-3 corresponds to 3-Bromo-2-methoxy-5-methylaniline, a critical aromatic
amine intermediate often utilized in the synthesis of kinase inhibitors (e.g., BTK inhibitors) and

complex agrochemicals.

As a Senior Application Scientist, | must emphasize that the purity assessment of this molecule
presents a specific "Regioisomer Challenge." The bromination of 2-methoxy-5-methylaniline
can yield thermodynamic and kinetic isomers (e.g., 4-bromo or 6-bromo analogs) that possess
nearly identical hydrophobicity to the target 3-bromo species. Standard generic gradients often
fail to resolve these critical impurities, leading to "hidden" co-elution and downstream synthetic
failures.

This guide compares the Standard Acidic Method (Robust, general purpose) against the
Advanced Alkaline Method (High resolution, isomer-specific), providing a self-validating

framework for your analytical workflow.

Chemical Profile
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Property Detail Analytical Implication

Basic nitrogen allows pH

Structure Polysubstituted Aniline manipulation to alter retention.

[1]

Moderately lipophilic; suitable

LogP ~2.3-2.8
for Reversed-Phase (RP).
2-Methoxy-5-methylaniline Isomers require steric
Key Impurities (Starting Material), selectivity (Phenyl-Hexyl or
Regioisomers High pH C18).

Strong absorption; UV
UV Max ~210 nm, 254 nm detection is sufficient (ELSD
not required).

Comparative Analysis of HPLC Methodologies

The choice of method depends on whether you are screening for gross purity (Method A) or
validating isomeric purity for GMP release (Method B).

Method A: The "Standard" Acidic C18 Protocol

Mechanism: Uses low pH (TFA or Formic Acid) to protonate the aniline amine (

e Pros: Excellent peak shape due to suppression of silanol interactions; highly reproducible;
compatible with LC-MS.

e Cons: Protonated anilines are more polar and elute earlier, often compressing the
chromatogram and reducing the resolution (

) between the target and its des-bromo precursor.

e Best For: In-process control (IPC) and reaction monitoring.
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Method B: The "Advanced" Alkaline C18/Phenyl

Protocol

Mechanism: Uses high pH (Ammonium Bicarbonate/Hydroxide, pH 9-10) to keep the aniline in

its neutral, uncharged state (

e Pros: The neutral molecule interacts more strongly with the hydrophobic stationary phase.

This maximizes the selectivity differences driven by the bromine position (steric hindrance),

significantly improving isomer separation.

e Cons: Requires high-pH stable columns (e.g., Hybrid Silica).

e Best For: Final product release, isomeric purity validation.

Performance Data Comparison

Simulated data based on structural properties and standard aniline separation behavior.

Metric

Method A (Acidic/C18)

Method B (Alkaline/Hybrid
C18)

Retention Time (

)

4.5 min (Early elution)

8.2 min (Retained)

Resolution (

) vs. Isomer

1.2 (Partial Co-elution)

> 2.5 (Baseline Resolved)

Peak Symmetry (

)

1.1 (Excellent)

1.2 (Good)

LOD (UV 254nm)

0.05%

0.05%

MS Compatibility

High (Positive Mode)

Moderate (Requires volatile
buffer)
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Detailed Experimental Protocols
Protocol 1: The High-Resolution Alkaline Method
(Recommended)

This method is the "Gold Standard" for ensuring the 3-bromo regioisomer is distinct from the 4-
bromo or 6-bromo impurities.

Reagents:

e Solvent A: 10mM Ammonium Bicarbonate in Water (adjusted to pH 9.5 with Ammonium
Hydroxide).

o Solvent B: Acetonitrile (HPLC Grade).

e Column: Waters XBridge C18 or Phenomenex Gemini NX-C18 (4.6 x 150 mm, 3.5 pymor 5
pum). Note: Standard silica columns will dissolve at this pH.

Instrument Settings:

Flow Rate: 1.0 mL/min

Temperature: 35°C (Critical: Higher temp improves mass transfer for substituted aromatics).

Detection: UV at 254 nm (primary) and 210 nm (secondary for non-aromatic impurities).

Injection Vol: 5 - 10 pL.

Gradient Program:
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Time (min) % Solvent A % Solvent B Action

0.0 20 10 Equilibration
Isocratic Hold (Focus

2.0 90 10
sample)

15.0 20 80 Linear Gradient

18.0 20 80 Wash

18.1 90 10 Re-equilibration

| 23.090 |10 | End |
Self-Validating System Suitability Test (SST):
e Resolution Check:

between 3-Bromo-2-methoxy-5-methylaniline and the Des-bromo impurity (2-methoxy-5-
methylaniline) must be > 2.0.

» Tailing Factor: Must be < 1.5. If tailing increases, the pH may have drifted lower (protonating

the amine).

Protocol 2: The Robust Acidic Method (Alternative)

Use this if you lack high-pH stable columns or require direct LC-MS/MS fragmentation analysis

without buffer interference.

Reagents:

e Solvent A: 0.1% Formic Acid in Water.

» Solvent B: Acetonitrile.[2]

e Column: Agilent Zorbax Eclipse Plus C18 or Thermo Hypersil GOLD (4.6 x 150 mm, 3.5 pum).

Gradient Program:
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 Linear gradient from 5% B to 95% B over 15 minutes.

» Note: The target aniline will elute significantly earlier than in Method B. Ensure the void
volume (

) is clear of salt peaks before the analyte elutes.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for selecting the appropriate method
based on the synthesis stage and impurity profile.

Sample: CAS 14151-04-3

(Crude or Purified)

(Define Analytical GoaD

In-Process
Goal: Reaction Monitoring Goal: Final Purity Release
(Is SM consumed?) (Isomer Check)
Fail (Rs < 1.5)
- Re-develop
Method A: Acidic C18 Method B: Alkaline C18
(0.1% Formic Acid) (pH 9.5 NH4HCO3)
Fmmm—————— { s _________l_ _______ -
1

1
Result: Fast, Sharp Peaks 1 : Result: High Resolution
Risk: Co-elution of Isomers : 1 Separates Regioisomers !

Check Resolution (Rs)
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Click to download full resolution via product page

Caption: Decision matrix for selecting between Acidic (Speed) and Alkaline (Selectivity) HPLC
methods for substituted anilines.

Impurity Origin & Control Strategy

Understanding where impurities come from allows you to predict their retention behavior.

Target: 3-Bromo
(CAS 14151-04-3)

Starting Material Bromination
(2-Methoxy-5-methylaniline) (NBS or Br2)

Impurity C: Di-bromo
(Over-bromination)

Click to download full resolution via product page

Caption: Synthetic origin of critical impurities. Regioisomers (Impurity A/B) are the primary
challenge for HPLC separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CN102199099B - Method for preparing 3-bromo-4-methoxyaniline - Google Patents
[patents.google.com]

e 2. Isobutyronitrile | C4AH7N | CID 6559 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Comparative HPLC Strategies for Purity Assessment of
CAS 14151-04-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12469523/docs#comparative-hplc-strategies-for-
purity-assessment-of-cas-14151-04-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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